4-(1-Methylethyl)thiazole-5-carboxaldehyde

• CAS RN: 261710-80-9
• Molecular Formula: C7H9NOS
• Molecular Weight: 155.22 g/mol
• IUPAC Name: 4-propan-2-yl-1,3-thiazole-5-carbaldehyde
• InChI: InChI=1S/C7H9NOS/c1-5(2)7-6(3-9)10-4-8-7/h3-5H,1-2H3
• InChI Key: CUMFTMHDINTVBT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(SC=N1)C=O

Description

4-(1-Methylethyl)thiazole-5-carboxaldehyde is a useful research compound. Its molecular formula is C7H9NOS and its molecular weight is 155.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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A mixture of 4.65 g (30 mmol) of crude 5-(hydroxymethyl)-4-isopropyl-thiazole in 200 mL of chloroform (CHCl3) was treated with 45 g of MnO2 and stirred at room temperature for 2.5 hours. The suspension was filtered, and the filtrate was concentrated. The residue was chromatographed on silica gel, eluting with 3:1 hexane:EtOAc, to give the title compound.

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Synthesis routes and methods IV

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Portions of manganese dioxide (330 mg, 3.8 mmol) were added to a stirred solution of 4-(1-methylethyl)thiazole-5-methanol (Example 26; 330 mg, 2.1 mmol) in acetonitrile (10 mL) at hourly intervals for 4 h. One h after the last addition, the reaction mixture was filtered through Celite® and evaporated to dryness to give 4-(1-methylethyl)thiazole-5-carboxaldehyde (360 mg, 110% of the theoretical amount). Examination of the product by NMR indicated the presence of acetonitrile. This material was used with further purification in subsequent transformations.